Cas no 2166665-00-3 (N-cyclopropylcyclobutanecarbohydrazide)

N-Cyclopropylcyclobutanecarbohydrazide is a specialized carbohydrazide derivative characterized by its unique cyclopropyl and cyclobutane structural motifs. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate for the development of heterocyclic compounds. The strained ring systems may impart distinct reactivity, enabling selective transformations in medicinal chemistry applications. Its well-defined structure offers advantages in controlled synthesis, particularly in the construction of complex molecular architectures. The product is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use. Further studies may explore its utility in catalysis or as a precursor for bioactive molecules.
N-cyclopropylcyclobutanecarbohydrazide structure
2166665-00-3 structure
Product Name:N-cyclopropylcyclobutanecarbohydrazide
CAS No:2166665-00-3
MF:C8H14N2O
MW:154.209561824799
CID:5998567
PubChem ID:165857552
Update Time:2025-05-20

N-cyclopropylcyclobutanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropylcyclobutanecarbohydrazide
    • 2166665-00-3
    • EN300-1276177
    • Inchi: 1S/C8H14N2O/c9-10(7-4-5-7)8(11)6-2-1-3-6/h6-7H,1-5,9H2
    • InChI Key: WLRGYUQUPNDMEY-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC1)N(C1CC1)N

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.3Ų

N-cyclopropylcyclobutanecarbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1276177-1.0g
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
1g
$0.0 2023-06-08
Enamine
EN300-1276177-500mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
500mg
$699.0 2023-10-01
Enamine
EN300-1276177-1000mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
1000mg
$728.0 2023-10-01
Enamine
EN300-1276177-2500mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
2500mg
$1428.0 2023-10-01
Enamine
EN300-1276177-5000mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
5000mg
$2110.0 2023-10-01
Enamine
EN300-1276177-10000mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
10000mg
$3131.0 2023-10-01
Enamine
EN300-1276177-50mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
50mg
$612.0 2023-10-01
Enamine
EN300-1276177-100mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
100mg
$640.0 2023-10-01
Enamine
EN300-1276177-250mg
N-cyclopropylcyclobutanecarbohydrazide
2166665-00-3
250mg
$670.0 2023-10-01

Additional information on N-cyclopropylcyclobutanecarbohydrazide

N-Cyclopropylcyclobutanecarbohydrazide: A Comprehensive Overview

N-Cyclopropylcyclobutanecarbohydrazide, also known by its CAS number 2166665-00-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The N-cyclopropylcyclobutanecarbohydrazide structure combines a cyclopropane ring with a cyclobutane carboxylic acid derivative, making it a versatile molecule for various chemical modifications and biological assays.

Recent studies have highlighted the importance of N-cyclopropylcyclobutanecarbohydrazide in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of peptide-based drugs and enzyme inhibitors. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to target proteins, making it an attractive candidate for drug design.

The synthesis of N-cyclopropylcyclobutanecarbohydrazide involves a multi-step process that typically includes the formation of the cyclobutane ring followed by the introduction of the cyclopropyl group. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound, reflecting the ongoing advancements in synthetic chemistry.

In terms of biological activity, N-cyclopropylcyclobutanecarbohydrazide has shown promise in various assays targeting enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are key players in diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for developing innovative treatments.

Moreover, the structural flexibility of N-cyclopropylcyclobutanecarbohydrazide allows for further functionalization, enabling researchers to explore its applications in other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions has also been investigated, opening up possibilities for its use in catalysis and sensing technologies.

From an environmental standpoint, the synthesis and handling of N-cyclopropylcyclobutanecarbohydrazide must adhere to stringent safety protocols to minimize ecological impact. Researchers are actively exploring greener synthesis methods that reduce waste and energy consumption, aligning with global efforts toward sustainable chemistry practices.

In conclusion, N-cyclopropylcyclobutanecarbohydrazide (CAS No: 2166665-00-3) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and beyond.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent